3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide

• IUPAC Name: 3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide
• InChI: InChI=1S/C16H18N4O/c1-10-12(8-9-15(21)17-3)11(2)20-16(18-10)13-6-4-5-7-14(13)19-20/h4-7H,8-9H2,1-3H3,(H,17,21)
• InChI Key: STLRKQYFMOYXCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C3C=CC=CC3=NN12)C)CCC(=O)NC
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide is a chemical compound that has shown promising results in scientific research applications. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide is not fully understood. However, it is believed to act by inhibiting specific enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation. This compound has also been found to increase the expression of specific genes involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide in lab experiments include its ability to inhibit cancer cell growth and reduce inflammation. However, the limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide. These include studying its efficacy in combination with other anticancer drugs, investigating its potential as a therapeutic agent for other diseases, such as autoimmune disorders, and improving its solubility in water to enhance its bioavailability.
In conclusion, 3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide is a promising chemical compound that has shown potential in scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide is synthesized using a specific method that involves the reaction of 2,4-dimethylpyrimidine-5-carboxylic acid and N-methyl-3-(2-nitrophenyl)propanamide in the presence of a coupling agent. The resulting compound is then reduced using a reducing agent to obtain the final product.

Scientific Research Applications

3-(2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-methylpropanamide has shown promising results in scientific research applications. It has been studied for its anticancer properties and has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and melanoma. This compound has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models.